N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide
Overview
Description
N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide, also known as Boc-3-OPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammatory disorders. It has been shown to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells, as well as reduce inflammation in animal models of inflammatory disorders.
Mechanism of Action
N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide exerts its therapeutic effects through the inhibition of enzymes such as cathepsin L and caspase-3, which are involved in the growth and proliferation of cancer cells and the programmed cell death of neurons in Alzheimer's disease. Additionally, it has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide has been found to have a range of biochemical and physiological effects in animal models, including the inhibition of tumor growth, reduction of inflammation, and improvement of cognitive function in Alzheimer's disease. It has also been shown to have antioxidant properties and to protect against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide is its specificity for certain enzymes, which makes it a promising candidate for targeted therapy. However, its limited solubility in water and potential toxicity at high doses are some of the limitations that need to be addressed in future studies.
Future Directions
Future research on N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide could focus on exploring its potential use in combination with other therapeutic agents, as well as investigating its effects on other disease models. Additionally, studies on the pharmacokinetics and toxicity of N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide could provide valuable information for its clinical development. Finally, the development of more efficient synthesis methods could help to overcome some of the limitations associated with its use in lab experiments.
properties
IUPAC Name |
N-[3-(2-benzyl-3-oxopiperazine-1-carbonyl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-2-19(25)23-17-10-6-9-16(14-17)21(27)24-12-11-22-20(26)18(24)13-15-7-4-3-5-8-15/h3-10,14,18H,2,11-13H2,1H3,(H,22,26)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEILLCLLIHCMNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C(=O)N2CCNC(=O)C2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{3-[(2-benzyl-3-oxopiperazin-1-yl)carbonyl]phenyl}propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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